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Compound of Interest

Compound Name: 3,5-Dichlorobenzoic acid

Cat. No.: B165648

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety precautions, handling
procedures, and toxicological profile of 3,5-Dichlorobenzoic acid. The information is intended

to equip laboratory personnel with the knowledge necessary to handle this chemical safely and
effectively.

Chemical and Physical Properties

3,5-Dichlorobenzoic acid is a white to off-white crystalline solid.[1][2][3][4] A summary of its
key physical and chemical properties is presented in Table 1.
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Property Value Reference
Molecular Formula C7HaCl202 [31[5][6]
Molecular Weight 191.01 g/mol [2][3][5][6]
Melting Point 184-187 °C [2][5]
Boiling Point 309.1 £ 22.0 °C at 760 mmHg [5]

Flash Point 140.7 + 22.3°C [5]

Water Solubility Sparingly soluble

pKa 3.46 £ 0.10 (Predicted) [3]
Appearance White to beige powder/crystals  [2][3][4]

Hazard Identification and Classification

3,5-Dichlorobenzoic acid is classified as a hazardous substance. The primary routes of

exposure are inhalation of dust, skin contact, and eye contact.[2] It is an irritant to the skin,

eyes, and respiratory system.[2][4]

GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
the following classification for 3,5-Dichlorobenzoic acid:

Hazard Class

Hazard Category

Hazard Statement

Skin Irritation 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation 2A o
irritation
Specific target organ toxicity — )
) ] H335: May cause respiratory
Single exposure (Respiratory 3

tract irritation)

irritation

Source: ECHA C&L Inventory[7]
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NFPA 704 Rating

The National Fire Protection Association (NFPA) 704 diamond provides a quick visual
representation of the hazards associated with a chemical.

Category Rating Description

Can cause temporary
Health 2 incapacitation or residual

injury.

Must be preheated before

Flammability 1 —
ignition can occur.
o Normally stable, even under
Instability 0 ) -
fire conditions.
Special Hazards - No special hazards.

Source: Cole-Parmer MSDS (estimated)[2]

Experimental Protocols for Hazard Assessment

The hazard classifications of 3,5-Dichlorobenzoic acid are determined through standardized
experimental protocols, such as those established by the Organisation for Economic Co-
operation and Development (OECD).

Acute Oral Toxicity - OECD Test Guideline 420, 423, or
425

While specific LD50 data for oral exposure is not readily available in all literature, one source
indicates a subcutaneous LD50 in mice of 250 mg/kg.[5] The general procedure for determining
acute oral toxicity follows OECD guidelines.[8]

Methodology:

o Test Species: Typically, rats are the preferred rodent species.[9]
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Procedure: A single dose of the substance is administered by oral gavage to a group of
fasted animals.[10] The test is conducted in a stepwise manner, using a minimum number of
animals.[11] The starting dose is selected based on available information to avoid lethal
doses where possible.[10][12]

Observation: Animals are observed for mortality, clinical signs of toxicity, and behavioral
changes for at least 14 days.[12] Observations are made frequently on the day of dosing and
daily thereafter.[12]

Endpoint: The study allows for the determination of the LD50 (the statistically derived single
dose that can be expected to cause death in 50% of the animals) or classification into a
specific toxicity category based on the observed mortality.[9]

Skin Irritation - OECD Test Guideline 404 or 439 (In Vitro)

3,5-Dichlorobenzoic acid is classified as a skin irritant.[7] This determination is typically made

using methods outlined in OECD Test Guideline 404 (in vivo) or, increasingly, through in vitro
methods like OECD TG 439.[13][14]

Methodology (In Vitro - OECD TG 439):

Test System: The test utilizes a reconstructed human epidermis (RhE) model, which mimics
the upper layers of human skin.[13][15][16]

Procedure: The test chemical is applied topically to the surface of the RhE tissue.[15][16]
After a specific exposure period, the chemical is removed, and the tissue is incubated.[16]

Viability Assessment: Cell viability is measured by the enzymatic conversion of a vital dye
(e.g., MTT) into a colored product, which is then quantified.[16]

Classification: A reduction in cell viability below a certain threshold (e.g., < 50%) indicates
that the substance is an irritant.[16]

Eye Irritation - OECD Test Guideline 405

The serious eye irritation potential of 3,5-Dichlorobenzoic acid is determined following
protocols such as OECD Test Guideline 405.[17]
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Methodology:

Test Species: The albino rabbit is the recommended animal model for this test.[17]

Procedure: A single dose of the test substance is applied into the conjunctival sac of one eye
of the animal.[17][18][19] The other eye serves as an untreated control.[17][18]

Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after
application to assess ocular reactions such as redness, swelling, and corneal opacity.[19]

Classification: The severity, persistence, and reversibility of the ocular lesions are evaluated
to classify the substance's irritation potential.[19]

Safe Handling and Storage

Adherence to proper handling and storage procedures is critical to minimize the risk of

exposure.

Engineering Controls

Work should be conducted in a well-ventilated area, preferably in a chemical fume hood, to
keep airborne concentrations low.[2]

Facilities must be equipped with an eyewash station and a safety shower in close proximity
to the workstation.[2]

Personal Protective Equipment (PPE)

Eye and Face Protection: Wear appropriate chemical safety goggles or a face shield that
meets OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[2]

Skin Protection: Wear appropriate protective gloves and a lab coat or other protective
clothing to prevent skin contact.[2]

Respiratory Protection: If engineering controls are insufficient to maintain airborne
concentrations below exposure limits, a NIOSH-approved respirator should be used in
accordance with OSHA's respiratory protection program (29 CFR 1910.134).[2]
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Caption: Workflow for the safe handling of 3,5-Dichlorobenzoic acid.
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Storage

» Store in a tightly closed container.[2]
e Keep in a cool, dry, and well-ventilated area.[2]

o Store away from incompatible materials such as strong oxidizing agents.[2]

First Aid Measures

In the event of exposure, immediate action is crucial.

e Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.[2]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek medical attention.[2]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

e Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
with water and give 2-4 cupfuls of milk or water. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.[2]
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Caption: First aid procedures for exposure to 3,5-Dichlorobenzoic acid.

Accidental Release and Firefighting
Accidental Release Measures

o Spills/Leaks: Vacuum or sweep up the material and place it into a suitable disposal container.

[2]
» Avoid generating dust.[2]
o Ensure adequate ventilation.[2]

* Wear appropriate personal protective equipment as outlined in Section 4.2.

Firefighting Measures

« Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate foam.[2]
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» Hazards from Combustion: During a fire, irritating and highly toxic gases, such as hydrogen
chloride and carbon monoxide, may be generated.[2]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[2]

Stability and Reactivity

o Chemical Stability: 3,5-Dichlorobenzoic acid is stable at room temperature in closed
containers under normal storage and handling conditions.[2]

o Conditions to Avoid: Avoid dust generation and excess heat.[2]
e Incompatible Materials: It is incompatible with strong oxidizing agents.[2]

e Hazardous Decomposition Products: Hazardous decomposition products include hydrogen
chloride, carbon monoxide, and carbon dioxide.[2]

Toxicological Information

The primary toxicological concerns with 3,5-Dichlorobenzoic acid are its irritant effects on the
skin, eyes, and respiratory system.[2]

Route of Exposure Effect

Inhalation Causes respiratory tract irritation.
Skin Causes skin irritation.

Eyes Causes serious eye irritation.

) May cause gastrointestinal irritation with
Ingestion N .
nausea, vomiting, and diarrhea.

Source: Cole-Parmer MSDS[2]

Acute Toxicity:

e LD50 (Subcutaneous, Mouse): 250 mg/kg[5]
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Carcinogenicity:

e This substance is not listed as a carcinogen by ACGIH, IARC, NTP, or CA Prop 65.[2]

Disposal Considerations

Dispose of waste and contaminated materials in accordance with all applicable federal, state,
and local environmental regulations. Chemical waste should be handled by a licensed disposal
company.

This guide is intended to provide a thorough overview of the safety and handling of 3,5-
Dichlorobenzoic acid. It is imperative that all personnel handling this chemical are familiar
with its hazards and follow all recommended safety procedures. Always refer to the most
current Safety Data Sheet (SDS) for this product before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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